molecular formula C23H23N3O4S2 B2932197 2-{[3-(4-ethoxyphenyl)-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl]thio}-N-(4-methoxyphenyl)acetamide CAS No. 362501-99-3

2-{[3-(4-ethoxyphenyl)-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl]thio}-N-(4-methoxyphenyl)acetamide

Cat. No. B2932197
CAS RN: 362501-99-3
M. Wt: 469.57
InChI Key: UBDXULMQWUZNHH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “2-{[3-(4-ethoxyphenyl)-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl]thio}-N-(4-methoxyphenyl)acetamide” is a unique chemical with the linear formula C33H29N3O5S2 . It has a molecular weight of 611.744 . This compound is part of a collection of rare and unique chemicals provided by Sigma-Aldrich for early discovery researchers .


Physical And Chemical Properties Analysis

The physical and chemical properties of this compound are not well-documented. Sigma-Aldrich does not provide this information for this product . Therefore, further analysis would be required to determine properties such as melting point, boiling point, density, and solubility.

Scientific Research Applications

Synthesis and Evaluation for Therapeutic Potential

Anti-Inflammatory and Analgesic Agents : A study by Abu‐Hashem et al. (2020) involved the synthesis of novel compounds derived from visnaginone and khellinone, showing significant anti-inflammatory and analgesic activities. These compounds were screened as COX-1/COX-2 inhibitors, displaying high inhibitory activity on COX-2 selectivity and demonstrating notable analgesic and anti-inflammatory effects (Abu‐Hashem et al., 2020).

Antitumor Activity : Hafez and El-Gazzar (2017) synthesized new thieno[3,2-d]pyrimidine derivatives and evaluated their antitumor activity. The compounds displayed potent anticancer activity on several human cancer cell lines, showcasing the chemical's potential in cancer therapy (Hafez & El-Gazzar, 2017).

Antimicrobial Activity : A study by Hossan et al. (2012) focused on synthesizing pyrimidinone and oxazinone derivatives fused with thiophene rings, demonstrating good antibacterial and antifungal activities comparable to standard drugs. This highlights the compound's relevance in developing new antimicrobial agents (Hossan et al., 2012).

Chemical Reactivity and Biological Evaluation

Chemical Reactivity : Farouk et al. (2021) investigated the chemical behavior of a related compound towards primary and heterocyclic amines, leading to the synthesis of various nitrogen heterocyclic compounds. This study provides insight into the chemical reactivity and potential for synthesizing diverse biological active compounds (Farouk et al., 2021).

Biological Activities of Analogues : Research by Su et al. (1988) on 5-deazaaminopterin analogues, including derivatives with substituents at specific positions, showed that some analogues had reduced activity compared to methotrexate against certain cancer cells. This underscores the importance of structural modifications in enhancing or reducing biological activity (Su et al., 1988).

Safety and Hazards

Sigma-Aldrich sells this product as-is and makes no representation or warranty whatsoever with respect to this product . Therefore, the safety and hazards associated with this compound are not well-documented and should be investigated further.

properties

IUPAC Name

2-[[3-(4-ethoxyphenyl)-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl]-N-(4-methoxyphenyl)acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C23H23N3O4S2/c1-3-30-18-10-6-16(7-11-18)26-22(28)21-19(12-13-31-21)25-23(26)32-14-20(27)24-15-4-8-17(29-2)9-5-15/h4-11H,3,12-14H2,1-2H3,(H,24,27)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

UBDXULMQWUZNHH-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC1=CC=C(C=C1)N2C(=O)C3=C(CCS3)N=C2SCC(=O)NC4=CC=C(C=C4)OC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C23H23N3O4S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

469.6 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-{[3-(4-ethoxyphenyl)-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl]thio}-N-(4-methoxyphenyl)acetamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.